Cas no 2227889-72-5 ((2R)-1-(5-bromopyrimidin-2-yl)propan-2-amine)

• Product Name: (2R)-1-(5-bromopyrimidin-2-yl)propan-2-amine
• CAS No: 2227889-72-5
• MF: C₇H₁₀BrN₃
• MW: 216.07840013504
• CID: 6040491
• PubChem ID: 165697608
• Update Time: 2025-05-22

(2R)-1-(5-bromopyrimidin-2-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(5-bromopyrimidin-2-yl)propan-2-amine
• EN300-1925594
• 2227889-72-5

• Inchi： 1S/C7H10BrN3/c1-5(9)2-7-10-3-6(8)4-11-7/h3-5H,2,9H2,1H3/t5-/m1/s1
• InChI Key： MVALVZSTPWJUDY-RXMQYKEDSA-N
• SMILES： BrC1C=NC(C[C@@H](C)N)=NC=1

Computed Properties

• Exact Mass: 215.00581g/mol
• Monoisotopic Mass: 215.00581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 51.8Ų

Additional information on (2R)-1-(5-bromopyrimidin-2-yl)propan-2-amine

Compound CAS No 2227889-72-5: (2R)-1-(5-bromopyrimidin-2-yl)propan-2-amine

The compound CAS No 2227889-72-5, also known as (2R)-1-(5-bromopyrimidin-2-yl)propan-2-amine, is a structurally unique organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of amines and features a pyrimidine ring substituted with a bromine atom at the 5-position, along with a chiral propanamine moiety. The (R)-configuration at the chiral center adds another layer of complexity and specificity to its properties, making it a valuable subject for both academic and industrial research.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (2R)-1-(5-bromopyrimidin-2-yl)propan-2-amine through various methodologies. One notable approach involves the use of asymmetric catalysis to achieve high enantioselectivity, ensuring the formation of the desired R-enantiomer. This has been particularly important for applications where stereochemistry plays a critical role, such as in drug discovery and development.

The molecular structure of this compound is characterized by its pyrimidine ring, which is a six-membered aromatic heterocycle containing two nitrogen atoms. The bromine substitution at the 5-position introduces electronic and steric effects that influence its reactivity and bioavailability. The propanamine group attached to the pyrimidine ring further enhances its functional versatility, making it a potential candidate for various biological assays.

From a pharmacological perspective, (2R)-1-(5-bromopyrimidin-2-yl)propan-2-amine has shown promising activity in preclinical studies targeting specific enzyme systems and receptor interactions. For instance, recent research has highlighted its potential as an inhibitor of certain kinase enzymes, which are implicated in various pathological conditions such as cancer and inflammatory diseases. The compound's ability to modulate these targets with high specificity underscores its potential as a lead molecule for drug development.

In addition to its pharmacological relevance, this compound has also been explored for its role in chemical biology studies. Researchers have utilized it as a tool to investigate the mechanisms of chiral recognition in biological systems, providing valuable insights into stereochemical interactions at the molecular level.

The synthesis and characterization of CAS No 2227889-72-5 have been extensively documented in recent scientific literature, with studies focusing on optimizing synthetic routes, improving yields, and enhancing purity levels. These efforts have been driven by the increasing demand for high-quality compounds for use in both academic research and industrial applications.

Furthermore, computational modeling techniques have been employed to predict the physicochemical properties and bioavailability of this compound. These studies have provided valuable information regarding its solubility, permeability, and metabolic stability, which are critical factors in determining its suitability as a drug candidate.

In summary, (2R)-1-(5-bromopyrimidin-2-yl)propan-2-amine (CAS No 22